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Introduction

Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid, disodium salt) is a highly effective chelating
agent for the sensitive and selective colorimetric determination of iron(lll) ions in aqueous
solutions.[1][2] This method is predicated on the formation of stable, colored complexes
between Tiron and Fe(lll). The stoichiometry and the color of the resulting complex are highly
dependent on the pH of the solution, which in turn dictates the wavelength of maximum
absorbance (Amax).[1][3] This variability allows for procedural adjustments to suit different
sample matrices and concentration ranges. The intensity of the color produced is directly
proportional to the concentration of iron(lll), enabling quantitative analysis via
spectrophotometry.[1]

The solution chemistry of the Fe(lll)-Tiron system is complex and influenced by both pH and
the ligand-to-metal molar ratio.[3] Three distinct coordination compounds can be identified in
aqueous solutions at different pH levels:

e At an acidic pH (approximately 1-4), a blue 1:1 (Fe:Tiron) complex is formed.[1]
 In the pH range of 5-7, a violet 1:2 complex is predominant.[1]
o Under alkaline conditions (pH > 7), a red 1:3 complex is formed.[1]

These complexes exhibit different maximum absorbance wavelengths (Amax), which are critical
for spectrophotometric measurements.[1]
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Data Presentation: Quantitative Parameters

The following table summarizes the key quantitative parameters for the spectrophotometric

determination of iron using Tiron. It is important to note that the specific molar absorptivity,

linear range, and limit of detection will vary depending on the experimental conditions, such as

the chosen pH and the instrumentation used.[1]

Parameter

Value

Notes

pH-Dependent Fe(lll):Tiron

Complexes & Amax

1:1 Stoichiometry, Blue

pH Range 1-4 [1]14]
Complex, Amax ~635-680 nm
1:2 Stoichiometry, Violet

pH Range 5-7 [1]
Complex, Amax ~562 nm
1:3 Stoichiometry, Red

pH>7 [1]

Complex, Amax ~480 nm

Analytical Performance
(Example Method)

Molar Absorption Coefficient

6.0x10° L/mol-cm

At Amax = 665 nm in a slightly

acidic solution.[5]

Linearity Range

0.02-70.00 mg/L

[5]

Limit of Detection (LOD)

1 pg/L

[5]

Sandell's Sensitivity

10 ng/cmz

[5]

Stoichiometric Composition
(Chelate)

2:3 (Fe(lll):Tiron)

In a slightly acidic aqueous

solution.[5]

Stability

Absorbance remains stable for

over 24 hours.

[5]

Experimental Workflow Diagram
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Caption: Workflow for spectrophotometric iron analysis using Tiron.
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Protocols: Detailed Methodologies

This section provides a detailed protocol for the spectrophotometric determination of iron(lll)
using Tiron. The specific pH and corresponding Amax should be chosen based on the
expected iron concentration and potential interferences.

1. Materials and Reagents
e Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid, disodium salt), analytical reagent grade.

e lron(lll) stock solution (e.g., 1000 mg/L): Prepare by dissolving a known mass of ferric
chloride (FeCl3) or ammonium iron(lll) sulfate (NHaFe(SOa4)2:12H20) in deionized water
containing a small amount of acid (e.g., HCI or H2SOa) to prevent hydrolysis.

» Buffer solutions: Prepare appropriate buffer solutions to maintain the desired pH for complex
formation (e.g., acetate buffer for pH 3.6-5.6, borate buffer for pH > 7).

¢ Deionized water.
2. Preparation of Solutions

» Tiron Reagent Solution (e.g., 10 mM): Dissolve an appropriate amount of Tiron in deionized
water. This solution should be stored in a dark bottle to protect it from light.[1]

o Working Iron(lll) Standard Solutions: Prepare a series of standard solutions with known
concentrations of Fe(lll) by diluting the stock solution with deionized water. The
concentration range should be selected to encompass the expected concentration of the
unknown samples.[1]

3. Sample Preparation

« |f the sample is a solid, dissolve it in a suitable solvent and dilute it with deionized water as
necessary.

o For samples containing iron(ll), an oxidation step (e.g., with hydrogen peroxide) may be
necessary to convert Fe(ll) to Fe(lll) for total iron determination.

4. Experimental Procedure

© 2025 BenchChem. All rights reserved. 417 Tech Support
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e pH Adjustment and Complex Formation:

o

Pipette a known volume of the sample or standard solution into a volumetric flask.

o Add the appropriate buffer solution to adjust the pH to the desired level for the specific
Fe(lll)-Tiron complex to be formed.

o Add an excess of the Tiron reagent solution to ensure complete complexation of the
Fe(lll) ions.[1]

o Dilute the solution to the final volume with deionized water and mix thoroughly.

o Allow the solution to stand for a sufficient time (e.g., 10-15 minutes) to ensure complete
color development.[1]

e Spectrophotometric Measurement:

o Set the spectrophotometer to the wavelength of maximum absorbance (Amax)
corresponding to the Fe(lll)-Tiron complex formed at the chosen pH.[1]

o Use a reagent blank (containing all components except the iron standard or sample) to
zero the spectrophotometer.[1]

o Measure the absorbance of each standard solution and the sample solution.
5. Data Analysis
 Calibration Curve:

o Plot a graph of absorbance versus the concentration of the iron(lll) standards.

o Alinear relationship should be observed within a certain concentration range, following the
Beer-Lambert law.[1]

¢ Determination of Unknown Concentration:

o Use the absorbance of the unknown sample and the calibration curve to determine the
concentration of iron(lll) in the sample.[1]
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Caption: pH-dependent formation of Fe(lll)-Tiron complexes for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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